Cas no 865659-12-7 (ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate
• CAS No: 865659-12-7
• MDL: MFCD03787114
• CID: 4662097
• Update Time: 2025-10-28

ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate

• MDL： MFCD03787114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate

Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate (CAS No. 865659-12-7): A Comprehensive Overview

Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate, identified by its CAS number 865659-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a piperidine ring linked to a substituted pyridine moiety, featuring cyano and methyl groups at specific positions, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate involve meticulous attention to detail to ensure high purity and yield. The presence of the cyano group at the 3-position of the pyridine ring enhances its interaction with biological targets, while the methyl groups at the 4 and 6 positions provide steric hindrance and influence its pharmacokinetic behavior. This compound has been extensively studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate has been explored as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel molecules with enhanced efficacy and selectivity in treating a range of diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against certain types of cancer cells by targeting specific kinases or transcription factors. The flexibility offered by the piperidine ring allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening.

The pharmacological profile of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate has been a focal point in several preclinical studies. Its ability to interact with biological macromolecules suggests potential applications in drug discovery for neurological disorders, inflammatory conditions, and infectious diseases. The compound’s solubility and stability under various conditions make it an attractive candidate for formulation into oral or injectable drugs. Furthermore, its metabolic pathways have been investigated to understand how it is processed within the body, which is crucial for optimizing dosing regimens and minimizing side effects.

Advances in computational chemistry have played a pivotal role in elucidating the mechanism of action of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate. Molecular docking studies have revealed its binding affinity to certain protein targets, providing insights into how it exerts its biological effects. These computational models have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, reinforcing the reliability of the findings. Such interdisciplinary approaches are essential for bridging the gap between theoretical predictions and empirical observations in drug development.

The industrial significance of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly investing in synthesizing derivatives based on this core structure due to its proven track record in generating bioactive molecules. The compound’s versatility has led to its incorporation into several clinical trials aimed at evaluating its efficacy in treating refractory diseases. While challenges remain in translating preclinical successes into clinical benefits, the ongoing research efforts underscore its potential as a lead compound or building block for future therapeutics.

Environmental considerations also play a role in the production and application of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate. Sustainable synthetic routes are being developed to minimize waste generation and reduce energy consumption during manufacturing processes. Green chemistry principles are being integrated into laboratory protocols to ensure that the production of this compound aligns with global efforts toward environmental stewardship. Such initiatives not only enhance cost-effectiveness but also promote ethical practices in chemical synthesis.

Future directions in the study of ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate include exploring its role in combination therapies with other drugs or small molecules. The synergistic effects observed in preclinical models could lead to more robust treatment strategies for complex diseases. Additionally, investigating its potential as an antimicrobial agent is an emerging area of interest due to rising concerns about antibiotic resistance. By expanding the scope of research beyond traditional therapeutic areas, scientists aim to uncover new applications that could benefit patients worldwide.

In conclusion,Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-y)piperidine -carboxylate (CAS No. 865659 -12 -7) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features, coupled with ongoing advancements in synthetic chemistry and computational biology, position it as a valuable asset for developing novel therapeutics. As research continues to uncover new insights into its properties, this molecule is poised to make significant contributions to human health.